Cas no 2418644-65-0 (N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide)

• Product Name: N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide
• CAS No: 2418644-65-0
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 5359673
• PubChem ID: 154881391
• Update Time: 2025-10-19

N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide
• Z3837123623

• Inchi： 1S/C18H20N2O2/c1-3-17(21)20(11-15-7-5-4-6-13(15)2)12-16-10-19-18(22-16)14-8-9-14/h3-7,10,14H,1,8-9,11-12H2,2H3
• InChI Key： ZNSBCKAMSGXYHZ-UHFFFAOYSA-N
• SMILES： O1C(CN(C(C=C)=O)CC2C=CC=CC=2C)=CN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 408
• XLogP3: 2.7
• Topological Polar Surface Area: 46.3

Additional information on N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide

N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide: A Comprehensive Overview

N-[(2-Cyclopropyl-1,3-oxazol-5-yl)methyl]-N-[(2-methylphenyl)methyl]prop-2-enamide, with the CAS number 2418644-65-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 2-cyclopropyl-1,3-oxazol-5-yl moiety and a 2-methylphenyl group contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The compound's structure is characterized by a prop-2-enamide backbone, which is a common feature in many bioactive molecules. This backbone provides a balance between flexibility and rigidity, allowing the molecule to interact effectively with biological targets. The N-(2-cyclopropyl-1,3-oxazol-5-yl)methyl and N-(2-methylphenyl)methyl substituents further enhance its pharmacological potential by introducing specific interactions with biological receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-(2-cyclopropyl-1,3-oxazol-5-yl)methyl]-N-(2-methylphenyl)methyl]prop-2-enamide has shown promise in preliminary studies as a potential modulator of enzymes and receptors involved in inflammatory responses. Its ability to interact with these targets makes it a promising candidate for the development of new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2-cyclopropyl-1,3-oxazol-5-yl group is particularly challenging due to its strained ring structure. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecules with high efficiency. Similarly, the attachment of the 2-methylphenyl group requires precise control to avoid unwanted side reactions.

The pharmacological profile of N-(2-cyclopropyl)-1,3 oxazole -5 -methyl]-N-(o-tolyl)methyl] prop - 2 -enamide has been extensively studied in vitro. Initial assays have revealed that it exhibits moderate activity against several enzymes implicated in inflammation and pain signaling. These findings are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions. The compound's ability to inhibit these enzymes suggests that it may have therapeutic benefits similar to those of existing anti-inflammatory drugs but with potentially fewer side effects.

In addition to its anti-inflammatory properties, preliminary data suggest that this compound may also have neuroprotective effects. The interaction between the 2-cyclopropyl moiety and the amide group appears to stabilize the molecule in a conformation that is favorable for binding to neuroprotective targets. This observation opens up new avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical stability of N-(Z-cyclopropylethoxy)-N(-methylphenyl)carbonyl] prop - 2 -enamide is another critical factor that needs to be addressed before clinical development can proceed. Studies have shown that under certain conditions, the amide bond can undergo hydrolysis, leading to the degradation of the molecule. However, by optimizing storage conditions and formulating the compound appropriately, it may be possible to enhance its stability and extend its shelf life.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic properties. Preliminary pharmacokinetic studies indicate that it has good oral bioavailability and moderate tissue distribution. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

The regulatory landscape for new pharmaceutical compounds is complex and requires careful navigation. To advance towards clinical trials, extensive preclinical studies must be conducted to demonstrate safety and efficacy. These studies will involve evaluating the compound's toxicity profile, pharmacokinetic behavior, and interactions with other drugs. Once these studies are completed successfully, regulatory agencies such as the FDA and EMA will review the data before approving clinical trials.

The development of novel pharmaceuticals is often a long and challenging process. However, compounds like N-(Z-cyclopropylethoxy)-N(-methylphenyl)carbonyl] prop - 2 -enamide